Cas no 2426-94-0 (4,4’-Bipyrimidine)

4,4’-Bipyrimidine is a heterocyclic organic compound consisting of two pyrimidine rings linked at the 4-positions. This rigid, symmetric structure makes it a valuable building block in coordination chemistry, particularly for constructing metal-organic frameworks (MOFs) and supramolecular architectures. Its bifunctional nature allows for strong bridging interactions with metal centers, enhancing structural stability in coordination polymers. Additionally, 4,4’-Bipyrimidine serves as a versatile ligand in catalysis and material science due to its electron-deficient aromatic system, which facilitates π-π stacking and charge-transfer interactions. The compound’s high purity and well-defined geometry make it suitable for applications in molecular electronics and photofunctional materials.

4,4’-Bipyrimidine structure

Product Name:4,4’-Bipyrimidine

CAS No:2426-94-0

MF:C₈H₆N₄

MW:158.160040378571

MDL:MFCD22056786

CID:277173

PubChem ID:137597

Update Time:2025-05-28

4,4’-Bipyrimidine Chemical and Physical Properties

Names and Identifiers

- 4,4'-Bipyrimidine
- 4-(pyrimidin-4-yl)pyrimidine
- SCHEMBL2814353
- DTXSID40178959
- 2426-94-0
- CAA42694
- SB57682
- CS-0201256
- A912958
- 4-pyrimidin-4-ylpyrimidine
- 4,4’-Bipyrimidine
- MDL： MFCD22056786
- Inchi： 1S/C8H6N4/c1-3-9-5-11-7(1)8-2-4-10-6-12-8/h1-6H
- InChI Key： TZLCPYJWWDXRMH-UHFFFAOYSA-N
- SMILES： N1C=NC=CC=1C1C=CN=CN=1

Computed Properties

Exact Mass: 158.05938
Monoisotopic Mass: 158.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.6A^2
XLogP3: 0.2

Experimental Properties

Density: 1.239
Boiling Point: 345.9°C at 760 mmHg
Flash Point: 167.5°C
Refractive Index: 1.592
PSA: 51.56

4,4’-Bipyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338

4,4’-Bipyrimidine Pricemore >>

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Chemenu	CM320395-250mg	4,4'-Bipyrimidine	2426-94-0	95%+	250mg	$277	2024-07-28
Chemenu	CM320395-1g	4,4'-Bipyrimidine	2426-94-0	95%+	1g	$833	2024-07-28
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